![molecular formula C12H12N2O3 B1391598 Ethyl 5-Benzyl-1,2,4-oxadiazole-3-carboxylate CAS No. 1216803-85-8](/img/structure/B1391598.png)
Ethyl 5-Benzyl-1,2,4-oxadiazole-3-carboxylate
Overview
Description
1,2,4-Oxadiazoles are a class of heterocyclic compounds that contain an oxygen atom and two nitrogen atoms in a five-membered ring . They are part of many marketed drugs and have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles often involves the cyclocondensation of arylamidoxamines with an aldehyde . For example, Srivastava et al. reported the synthesis of a 1,2,4-oxadiazole by manganese dioxide mediated oxidation of a 4,5-dihydro-1,2,4-oxadiazole, which was obtained from the cyclocondensation of arylamidoxamines with n-butanal .Molecular Structure Analysis
1,2,4-Oxadiazoles have four regioisomeric structures and possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen . Nitrogen has been found to be a stronger hydrogen bond acceptor than oxygen .Scientific Research Applications
Chemical Synthesis
- Ethyl 5-Benzyl-1,2,4-oxadiazole-3-carboxylate is used as a building block in medicinal chemistry. It's been applied in the synthesis of derivatives with varied functionalities, demonstrating its adaptability in creating biologically relevant molecules (Jakopin, 2018).
Drug Development
- This compound has played a role in the efficient scale-up synthesis of BMS-520, an S1P1 receptor agonist. The process features innovative methods in cycloaddition and 1,2,4-oxadiazole formation, highlighting its significance in preclinical toxicological studies (Hou et al., 2016).
Antimicrobial Research
- Research into N-substituted derivatives of 1,3,4-oxadiazole, which involve this compound, indicates potential for antimicrobial applications. The synthesized compounds have exhibited moderate to significant activity against various bacteria (Khalid et al., 2016).
Biological Activity Studies
- This compound has been used in the synthesis of benzimidazole derivatives bearing acidic heterocycles, which have been evaluated for their angiotensin II receptor antagonistic activities. Such studies contribute to understanding the biological activities of these compounds (Kohara et al., 1996).
Pharmaceutical Chemistry
- It has been involved in the synthesis of various 1,2,4-oxadiazole derivatives, which demonstrate diverse pharmacological activities. This includes antihypertensive properties in specific derivatives, which opens avenues for further pharmaceutical research (Santilli & Morris, 1979).
Antitubercular Activity
- Novel benzimidazole–oxadiazole hybrid molecules, incorporating this compound, have shown promising results as antimicrobial agents, especially against Mycobacterium tuberculosis. This suggests its potential role in antitubercular drug development (Shruthi et al., 2016).
Anti-inflammatory Applications
- Derivatives of 1,3,4-oxadiazole, related to this compound, have been synthesized and evaluated for anti-inflammatory activity. This highlights its potential in developing new anti-inflammatory agents (Rajput et al., 2020).
Corrosion Inhibition Studies
- Research into benzimidazole bearing 1,3,4-oxadiazoles, related to this compound, has found applications in corrosion inhibition for mild steel in sulfuric acid. This demonstrates its utility in industrial applications (Ammal et al., 2018).
Future Directions
1,2,4-Oxadiazoles have shown promise as anti-infective agents, and there is ongoing research into their potential applications . The development of new antimicrobial drugs is needed due to the rapid growth in global antimicrobial resistance . Therefore, the design and synthesis of novel 1,2,4-oxadiazole derivatives could be a potential future direction .
Mechanism of Action
Target of Action
Ethyl 5-Benzyl-1,2,4-oxadiazole-3-carboxylate, like other 1,2,4-oxadiazoles, is believed to interact with several targets. Specifically, the translational regulator (CsrA) and the virulence regulator (Xoc3530) are two effective target proteins . These proteins play crucial roles in the motility and pathogenicity of certain strains of bacteria .
Mode of Action
It is known that 1,2,4-oxadiazoles disrupt the growth and pathogenicity of bacteria by interfering with pathways associated with bacterial virulence .
Biochemical Pathways
The compound interferes with several biochemical pathways associated with bacterial virulence. These include the two-component regulation system, flagellar assembly, bacterial secretion system, quorum sensing, ABC transporters, and bacterial chemotaxis . The disruption of these pathways leads to a significant reduction in the motility and pathogenicity of the bacteria .
Result of Action
The result of the compound’s action is a significant reduction in the motility and pathogenicity of certain bacterial strains . This is achieved by disrupting several biochemical pathways associated with bacterial virulence .
properties
IUPAC Name |
ethyl 5-benzyl-1,2,4-oxadiazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-2-16-12(15)11-13-10(17-14-11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYEFZMMFDOQYCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC(=N1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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